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Compound of Interest

Compound Name: Lyso iGB3-d7

Cat. No.: B12408733

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lyso-globotriaosylceramide (Lyso-Gb3) and its isoforms, such as iso-globotriaosylceramide

(iGb3), are critical biomarkers for the diagnosis and therapeutic monitoring of Fabry disease, a

rare X-linked lysosomal storage disorder. Accurate quantification of these biomarkers in

biological matrices is essential for clinical research and drug development. Lyso-iGB3-d7 is a

deuterated internal standard designed for use in mass spectrometry-based assays to ensure

precise and accurate measurement of endogenous Lyso-iGB3.

This document provides detailed protocols for the reconstitution, handling, and application of

Lyso-iGB3-d7 powder for research purposes.
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Property Value

Full Name Iso-globotriaosylceramide-d7

Abbreviation Lyso-iGB3-d7

Molecular Formula C34H56D7NO16

Molecular Weight 772.9 g/mol

Purity ≥98%

Form Lyophilized Powder

Storage -20°C

Reconstitution Protocol
The selection of an appropriate solvent is critical for the accurate and reproducible use of Lyso-

iGB3-d7 as an internal standard. Due to its amphipathic nature, a combination of polar and

non-polar organic solvents is often required. The ideal solvent system will depend on the

specific analytical method and the biological matrix being analyzed.

Recommended Solvents
The following table summarizes recommended solvents and solvent systems for the

reconstitution of Lyso-iGB3-d7 powder. The choice of solvent should be compatible with the

downstream analytical platform (e.g., LC-MS/MS).
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Solvent/Solvent
System

Concentration
Range

Suitability Notes

Methanol 0.1 - 1 mg/mL High

A common choice for

initial stock solutions.

Can be used for

subsequent dilutions

in mobile phase.

Ethanol 0.1 - 1 mg/mL High
Similar to methanol,

offers good solubility.

Acetonitrile:Water

(1:1, v/v)
0.1 - 0.5 mg/mL Moderate

Suitable for direct use

in some reversed-

phase

chromatography

systems.

Chloroform:Methanol

(2:1, v/v)
0.5 - 2 mg/mL High

Excellent for complete

solubilization, but

chloroform may not be

compatible with all

LC-MS systems.

Step-by-Step Reconstitution Procedure
Equilibrate: Allow the vial of Lyso-iGB3-d7 powder to reach room temperature before

opening to prevent condensation.

Solvent Addition: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired stock solution concentration.

Vortex: Vortex the vial for 1-2 minutes to ensure complete dissolution of the powder.

Sonication (Optional): If the powder does not fully dissolve, sonicate the vial in a water bath

for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure that no particulate matter remains.

The solution should be clear.
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Storage: Store the reconstituted stock solution at -20°C in a tightly sealed vial. For long-term

storage, amber glass vials are recommended to protect from light.

Experimental Workflow: Quantification of Lyso-iGB3
in Plasma
The following workflow outlines the use of the reconstituted Lyso-iGB3-d7 as an internal

standard for the quantification of Lyso-iGB3 in human plasma using LC-MS/MS.
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Caption: Workflow for Lyso-iGB3 quantification using a deuterated internal standard.

Signaling Pathway Context: Gb3 Metabolism
Lyso-iGB3 is an isoform of Lyso-Gb3, which accumulates in Fabry disease due to a deficiency

in the enzyme α-galactosidase A (α-GLA). The following diagram illustrates the simplified

metabolic pathway.
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Caption: Simplified metabolic pathway of Gb3 and its disruption in Fabry disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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